Cas no 862120-53-4 (2-Pentanamine, 1-azido-4-methyl-, (2S)-)

• Product Name: 2-Pentanamine, 1-azido-4-methyl-, (2S)-
• CAS No: 862120-53-4
• MF: C₆H₁₄N₄
• MW: 142.202160358429
• CID: 4247568
• PubChem ID: 57892960
• Update Time: 2025-05-20

2-Pentanamine, 1-azido-4-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine, 1-azido-4-methyl-, (2S)-
• (2S)-1-azido-4-methylpentan-2-amine
• COJPNXMWKVADPR-LURJTMIESA-N
• (1S)-1-Azidomethyl-3-methyl-butylamine
• EN300-6274453
• 862120-53-4
• SCHEMBL13448370

• Inchi： 1S/C6H14N4/c1-5(2)3-6(7)4-9-10-8/h5-6H,3-4,7H2,1-2H3/t6-/m0/s1
• InChI Key： COJPNXMWKVADPR-LURJTMIESA-N
• SMILES： N[C@H](CN=[N+]=[N-])CC(C)C

Computed Properties

• Exact Mass: 142.121846464Da
• Monoisotopic Mass: 142.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.4Ų

Additional information on 2-Pentanamine, 1-azido-4-methyl-, (2S)-

Introduction to 2-Pentanamine, 1-azido-4-methyl-, (2S)- and Its Significance in Modern Chemical Research

2-Pentanamine, 1-azido-4-methyl-, (2S)- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 862120-53-4, represents a fascinating example of how functional group modifications can lead to novel chemical entities with tailored biological activities. The presence of both an azido group and a chiral center at the 2-position of the pentyl chain makes this molecule a subject of intense study for its synthetic utility and potential therapeutic benefits.

The compound's structure consists of a pentyl backbone with an azido substituent at the 1-position and a methyl group at the 4-position, further complicated by the (2S) configuration at the stereogenic center. This specific arrangement imparts unique reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. The azido group, in particular, is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which can be harnessed for constructing more intricate molecular architectures.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (2S) configuration of 2-Pentanamine, 1-azido-4-methyl-, (2S)- makes it an attractive candidate for such applications, as it can be used to induce specific stereochemical outcomes in reactions involving other substrates. This has implications not only in synthetic chemistry but also in pharmaceutical development, where enantiopure compounds are often required for optimal biological activity.

One of the most compelling aspects of this compound is its potential role in drug discovery. The azido group can be readily converted into other functional moieties through various chemical reactions, such as reduction to an amino group or displacement reactions to introduce different substituents. This versatility allows researchers to modify the structure of 2-Pentanamine, 1-azido-4-methyl-, (2S)- to explore new pharmacophores and develop novel therapeutic agents. For instance, recent studies have demonstrated its utility in synthesizing derivatives that exhibit inhibitory activity against certain enzymes implicated in metabolic disorders.

The synthesis of 2-Pentanamine, 1-azido-4-methyl-, (2S)- is another area where this compound has shown promise. The stereochemistry at the 2-position necessitates careful control during synthesis to ensure high enantiomeric purity. Advanced synthetic techniques, such as chiral resolution or asymmetric catalysis, are often employed to achieve this goal. These methods not only highlight the challenges but also the opportunities in modern organic synthesis.

Recent advancements in computational chemistry have also contributed to a better understanding of the reactivity and properties of 2-Pentanamine, 1-azido-4-methyl-, (2S)-. Molecular modeling studies have provided insights into how the azido group interacts with other molecular entities, which can guide the design of more effective synthetic strategies. Additionally, computational predictions have helped identify potential side reactions or byproducts that could complicate large-scale production.

The pharmaceutical industry has been particularly keen on exploring new derivatives of 2-Pentanamine, 1-azido-4-methyl-, (2S)- due to its structural features. Researchers are investigating its potential as a building block for drugs targeting neurological disorders, where precise stereochemistry is crucial for efficacy. Furthermore, its ability to undergo diverse chemical transformations makes it a valuable starting material for libraries of compounds that can be screened for biological activity.

In conclusion, 2-Pentanamine, 1-azido-4-methyl-, (2S)- is a multifaceted compound with significant implications in both synthetic chemistry and drug development. Its unique structural features and reactivity patterns make it a valuable tool for researchers seeking to create novel molecular entities with tailored properties. As our understanding of chemical transformations continues to evolve, 862120-53-4 will undoubtedly play an increasingly important role in advancing scientific knowledge and developing new therapeutic strategies.